3-bromo-4-methyl-N-(oxan-3-yl)benzamide

• IUPAC Name: 3-bromo-4-methyl-N-(oxan-3-yl)benzamide
• InChI: InChI=1S/C13H16BrNO2/c1-9-4-5-10(7-12(9)14)13(16)15-11-3-2-6-17-8-11/h4-5,7,11H,2-3,6,8H2,1H3,(H,15,16)
• InChI Key: XVBXPHSXUNWJDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CCCOC2)Br
• Molecular Formula: C13H16BrNO2
• Molecular Weight: 298.18 g/mol

Description

3-Bromo-4-methyl-N-(oxan-3-yl)benzamide is a benzamide derivative characterized by a bromine atom at the 3-position and a methyl group at the 4-position of the benzene ring. The amide nitrogen is substituted with an oxan-3-yl group (tetrahydropyran-3-yl), a cyclic ether moiety known to enhance metabolic stability and solubility in pharmaceutical compounds .

Comparison with Similar Compounds

Substituent Variations on the Benzene Ring

The benzene ring’s substitution pattern significantly influences electronic, steric, and solubility properties:

• 3-Bromo-4-methyl-N-(4-sulfamoylphenyl)benzamide (BI86735): Retains the bromo and methyl groups but replaces the oxan-3-yl with a 4-sulfamoylphenyl group.
• 3-Bromo-4-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide : Replaces methyl with methoxy, enhancing electron-donating effects, and introduces a benzoxazole heterocycle, which may confer kinase inhibitory activity .

Variations in the N-Substituent

The amide nitrogen substituent modulates lipophilicity and target binding:

• Reported density: 1.576 g/cm³; boiling point: 397.2°C .
• 3-Bromo-4-methyl-N-(8-quinolinyl)benzamide: The quinolinyl group introduces aromaticity and planar rigidity, which could enhance DNA intercalation or enzyme inhibition .
• 3-Bromo-N-methoxy-N-methyl-4-(trifluoromethyl)benzamide : The trifluoromethyl group increases lipophilicity, while the N-methoxy-N-methyl moiety may improve metabolic stability .